Cas no 41233-93-6 (Potassium 2-methylbutan-2-olate)

Potassium 2-methylbutan-2-olate Properties

Names and Identifiers

• Potassium 2-methylbutan-2-olate
• Potassium tert-pentylate
• Potassium tert-pentoxide
• Potassium tert-amylate~Potassium tert-pentylate
• Potassium tert-pentyloxide
• POTASSIUM 2-METHYL-2-BUTOXIDE
• Potassium tert-pentoxide,1M
• Potassium tert-Amylate (ca. 15% in Cyclohexane, ca. 1mol/L)
• Potassium 2-Methyl-2-butoxide (ca. 15% in Cyclohexane, ca. 1mol/L)
• Potassium tert-Pentylate (ca. 15% in Cyclohexane, ca. 1mol/L)
• AKOS009156491
• BOC-(S)-3-AMINO-4-(2-BROMO-PHENYL)-BUTYRICACID
• Potassium tert-amylate
• 2-Butanol, 2-methyl, potassium salt
• NSC 137780
• 2-Butanol, 2-methyl-, potassium salt
• Potassium t-amyloxide
• Potassium2-methylbutan-2-olate
• DTXSID0068288
• ZRLVQFQTCMUIRM-UHFFFAOYSA-N
• 2-Butanol, 2-methyl-, potassium salt (1:1)
• NS00088478
• MFCD00064808
• Potassium 2-methyl-2-butanoxide
• J-524032
• Potassium tert-amyloxide
• P2246
• KOC(CH3)2C2H5
• potassium t-amylate
• Potassium (2-methyl-2-butoxide)
• 41233-93-6
• D94775
• EINECS 255-272-5
• FT-0639702
• Potassium 1,1-dimethyl-1-propoxide
• potassium;2-methylbutan-2-olate
• SCHEMBL74200
• Potassium tert-pentoxide solution
• POTASSIUM 2-METHYL-2-BUTOXIDE, 14-16% in cyclohexane
• +Expand

• MDL： MFCD00064808
• InChIKey： ZRLVQFQTCMUIRM-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H11O.K/c1-4-5(2,3)6;/h4H2,1-3H3;/q-1;+1
• SMILES： CCC(C)(C)[O-].[K+]
• BRN： 4149025

Computed Properties

• Exact Mass: 126.04500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 126.045
• Heavy Atom Count: 7
• Complexity: 39.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: Not determined
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.60550
• PSA: 23.06000
• Water Partition Coefficient: Reacts with water.
• Boiling Point: 81°C
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: Fahrenheit: 39.2 ° f
  Celsius: 4 ° c
  
• Color/Form: ~25% in toluene (T, ~1.7 M)
• Color/Form: liquid
• Solubility: Strong response
• Sensitiveness: Moisture Sensitive
• Density: 0.90 g/mL at 20 °C

Potassium 2-methylbutan-2-olate Security Information

• Symbol: GHS02 GHS05 GHS07 GHS08
• WGK Germany：3
• Safety Term：S26;S36/37/39;S43;S45
• Safety Instruction： S26-S36/37/39-S43-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R14; R20; R34
• Dangerous goods sign： F C
• Hazardous Material transportation number：UN 2924 8(3) / PGII
• Hazard Statement： H225,H314,H335,H351
• Warning Statement： P210,P261,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Storage temperature: 2-8 ℃; Argon filled storage
• PackingGroup：II
• Risk Phrases： 63-11-14-34-48/20-65-67
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3
• FLUKA BRAND F CODES：1-10

Potassium 2-methylbutan-2-olate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds